Cas no 924894-85-9 (2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene)

2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene structure
924894-85-9 structure
Product Name:2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene
CAS No:924894-85-9
MF:C18H26B2O4S2
MW:392.148643016815
MDL:MFCD22200472
CID:1025466
PubChem ID:58825499
Update Time:2025-04-20

2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene
    • 4,4,5,5-tetramethyl-2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophen-2-yl]-1,3,2-dioxaborolane
    • Thieno[3,2-b]thiophene-2,5-bis(boronic acid pinacol ester)
    • Thieno[3,2-b]thiophene-2,5-bis-boronic acid pinacol ester
    • PubChem24233
    • C18H26B2O4S2
    • SIWCRHWJNFQUSJ-UHFFFAOYSA-N
    • FCH2876471
    • AX8226625
    • W9545
    • ST24021533
    • 2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)thieno[3,2-b]thiophen
    • SCHEMBL1829293
    • DS-18203
    • A860064
    • SY102427
    • Thieno[3,2-b]thiophene-2,5-diboronic acid bis(pinacol ester)
    • MFCD22200472
    • DTXSID10730346
    • Thieno[3,2-b]thiophene-2,5-diyldi(boronic Acid Pinacol Ester)
    • CS-0091160
    • C77169
    • AKOS015998777
    • 2,2'-(Thieno[3,2-b]thiene-2,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
    • 924894-85-9
    • DB-355259
    • MDL： MFCD22200472
    • Inchi： 1S/C18H26B2O4S2/c1-15(2)16(3,4)22-19(21-15)13-9-11-12(25-13)10-14(26-11)20-23-17(5,6)18(7,8)24-20/h9-10H,1-8H3
    • InChI Key： SIWCRHWJNFQUSJ-UHFFFAOYSA-N
    • SMILES： S1C2C=C(B3OC(C)(C)C(C)(C)O3)SC=2C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 392.14600
  • Monoisotopic Mass: 392.1458620g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.4

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 290-294 °C
  • Boiling Point: 501.0±45.0°C at 760 mmHg
  • Flash Point: 256.8±28.7 °C
  • PSA: 93.40000
  • LogP: 3.56120
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene Security Information

2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM126391-100mg
2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene
 924894-85-9 97%
100mg
 $53 2021-08-05
Chemenu
CM126391-250mg
2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene
 924894-85-9 97%
250mg
 $68 2021-08-05
Chemenu
CM126391-1g
2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene
 924894-85-9 97%
1g
 $223 2021-08-05
Chemenu
CM126391-5g
2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene
 924894-85-9 97%
5g
 $750 2021-08-05
Ambeed
A200584-100mg
2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene
 924894-85-9 97%
100mg
 $74.0 2025-04-15
Ambeed
A200584-250mg
2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene
 924894-85-9 97%
250mg
 $95.0 2025-04-15
Ambeed
A200584-1g
2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene
 924894-85-9 97%
1g
 $289.0 2025-04-15
Ambeed
A200584-5g
2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene
 924894-85-9 97%
5g
 $1020.0 2025-04-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD226625-100mg
2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene
 924894-85-9 97%
100mg
 ￥394.0 2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD226625-250mg
2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene
 924894-85-9 97%
250mg
 ￥517.0 2024-04-17

2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene Production Method

2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene Related Literature

924894-85-9 (2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[3,2-b]thiophene) Related Products

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